CW069

• CAS No.: 1594094-64-0
• Product Name: CW069
• Molecular Formula: C23H21IN2O3
• Molecular Weight: 500.3365
• IUPAC Name: 2-[[(2S)-2-(benzylamino)-3-phenylpropanoyl]amino]-5-iodobenzoic acid
• Standard InChI: InChI=1S/C23H21IN2O3/c24-18-11-12-20(19(14-18)23(28)29)26-22(27)21(13-16-7-3-1-4-8-16)25-15-17-9-5-2-6-10-17/h1-12,14,21,25H,13,15H2,(H,26,27)(H,28,29)/t21-/m0/s1
• Standard InChIKey: IRDIXDXDSUBHIU-NRFANRHFSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)NC2=C(C=C(C=C2)I)C(=O)O)NCC3=CC=CC=C3
• Appearance: Solid powder
• Description: CW069 is an allosteric inhibitor of HSET. CW069 showed marked activity against HSET in vitro. The inhibitor induced multipolar mitoses only in cells containing supernumerary centrosomes. CW069 therefore constitutes a valuable tool for probing HSET function and, by reducing the growth of cells containing supernumerary centrosomes, paves the way for new cancer therapeutics.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CW069; CW-069; CW 069.
• Reference: 1: Watts CA, Richards FM, Bender A, Bond PJ, Korb O, Kern O, Riddick M, Owen P,; 2: Bhakta-Guha D, Saeed ME, Greten HJ, Efferth T. Dis-organizing centrosomal
• PubChem Compound: 73427517
• Last Modified: Nov 11 2021